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Compound of Interest

Compound Name: Fmoc-NH-PEG25-CH2CH2COOH

Cat. No.: B8103865

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-NH-PEG25-CH2CH2COOH is a high-purity, monodisperse polyethylene glycol (PEG)
linker essential in the fields of bioconjugation, drug delivery, and proteomics. Its
heterobifunctional nature, featuring a fluorenylmethyloxycarbonyl (Fmoc) protected amine and
a terminal carboxylic acid, makes it a versatile tool for covalently linking molecules. This guide
provides a comprehensive overview of its technical specifications, applications, and relevant
experimental protocols. The primary application of this linker is in the synthesis of Proteolysis
Targeting Chimeras (PROTACSs), which are bifunctional molecules designed to induce the
degradation of specific target proteins.[1][2]

Physicochemical Properties

The physical and chemical properties of Fmoc-NH-PEG25-CH2CH2COOH are summarized
below. This data is crucial for designing and executing successful conjugation strategies.
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Property Value Reference
CAS Number 1257223-69-0 [3]
Molecular Formula C68H117NO29 [3]
Molecular Weight 1412.65 g/mol [2][3]
Appearance White to off-white solid

Purity >95% [4]

Storage and Stability

Proper storage is critical to maintain the integrity and reactivity of the linker.

Condition Duration Recommendation
Powder 3 years Store at -20°C
In Solvent 1 year Store at -80°C

Data sourced from TargetMol Datasheet.[2]

Core Application: PROTAC Synthesis

Fmoc-NH-PEG25-CH2CH2COOH serves as a flexible linker to connect a target protein-
binding ligand (warhead) to an E3 ubiquitin ligase-binding ligand. The PEG chain enhances the
solubility and bioavailability of the resulting PROTAC molecule.

General Workflow for PROTAC Synthesis

The synthesis of a PROTAC using Fmoc-NH-PEG25-CH2CH2COOH typically involves a
series of coupling and deprotection steps. The following diagram illustrates the general

workflow.
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General Workflow for PROTAC Synthesis
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Caption: A flowchart illustrating the key steps in the synthesis of a PROTAC molecule.

Mechanism of Action of a PROTAC

Once synthesized, the PROTAC facilitates the ubiquitination and subsequent degradation of a

target protein.
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PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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